Cas no 188625-66-3 ((S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a mercaptomethyl side chain. This compound is valuable in asymmetric synthesis and pharmaceutical applications due to its stereocenter and reactive thiol functionality, which facilitates selective bond formation. The Boc group enhances stability during synthetic manipulations, while the free thiol enables conjugation or further functionalization. Its high enantiopurity makes it particularly useful for constructing biologically active molecules with precise stereochemical requirements. The compound is commonly employed in peptide modifications, ligand design, and as a building block for small-molecule therapeutics, offering versatility in organic and medicinal chemistry workflows.

(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate structure

188625-66-3 structure

Product Name:(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate

CAS No:188625-66-3

MF:C₁₀H₁₉NO₂S

MW:217.328361749649

MDL:MFCD21097946

CID:2091979

PubChem ID:10059211

Update Time:2025-10-22

(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate
- (S)-1-Boc-2-(mercaptomethyl)-pyrrolidine
- (S)-2-MercaptoMethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- G80732
- (S)-tert-Butyl2-(mercaptomethyl)pyrrolidine-1-carboxylate
- 1-Boc-(S)-2-(Mercaptomethyl)pyrrolidine
- CS-0217226
- AKOS024463221
- DB-247825
- 188625-66-3
- EN300-7158782
- 1-Pyrrolidinecarboxylic acid, 2-(mercaptomethyl)-, 1,1-dimethylethyl ester, (2S)-
- SCHEMBL21999448
- Tert-butyl (2S)-2-(sulfanylmethyl)pyrrolidine-1-carboxylate
- MDL： MFCD21097946
- Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-6-4-5-8(11)7-14/h8,14H,4-7H2,1-3H3/t8-/m0/s1
- InChI Key： FSQKKUYXPMRNJF-QMMMGPOBSA-N
- SMILES： SC[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 217.11365002g/mol
Monoisotopic Mass: 217.11365002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 30.5Å²

(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate Security Information

Storage Condition：(BD288370)

(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate Pricemore >>

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Alichem	A109007594-250mg	(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate	188625-66-3	95%	250mg	$288.86	2023-09-02
Alichem	A109007594-1g	(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate	188625-66-3	95%	1g	$581.76	2023-09-02
Chemenu	CM197619-1g	(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate	188625-66-3	95%	1g	$669	2021-08-05
Chemenu	CM197619-1g	(S)-tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate	188625-66-3	95%	1g	$570	2023-03-07
Fluorochem	087606-1g	S)-2-Mercaptomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester	188625-66-3		1g	￡945.00	2022-03-01
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